Cas no 145354-81-0 ((2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid)
(2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzoyloxymethyl)-1,3-dioxolane-4-carboxylic Acid
- 1,3-Dioxolane-4-carboxylic acid, 2-[(benzoyloxy)methyl]-, (2S,4S)-
- (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid
-
- Inchi: 1S/C12H12O6/c13-11(14)9-6-16-10(18-9)7-17-12(15)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)
- InChI Key: RHZLHXQYUVIGGE-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)COC1COC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 310
- XLogP3: 1
- Topological Polar Surface Area: 82.1
(2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B315430-1mg |
(2S,4S)-2-[(Benzoyloxy)methyl]-1,3-dioxolane-4-carboxylic Acid |
145354-81-0 | 1mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B315430-2.5mg |
(2S,4S)-2-[(Benzoyloxy)methyl]-1,3-dioxolane-4-carboxylic Acid |
145354-81-0 | 2.5mg |
$ 328.00 | 2023-04-18 | ||
| TRC | B315430-5mg |
(2S,4S)-2-[(Benzoyloxy)methyl]-1,3-dioxolane-4-carboxylic Acid |
145354-81-0 | 5mg |
$ 615.00 | 2023-04-18 | ||
| TRC | B315430-10mg |
(2S,4S)-2-[(Benzoyloxy)methyl]-1,3-dioxolane-4-carboxylic Acid |
145354-81-0 | 10mg |
$ 919.00 | 2023-04-18 |
(2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid
(2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid: A Comprehensive Overview
The compound (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid (CAS No. 145354-81-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable substrate for research and development in drug design, material science, and biotechnology. The molecule's structure includes a benzoyloxy group attached to a dioxolane ring system, which contributes to its stability and reactivity under specific conditions.
Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2S,4S) configuration plays a crucial role in its interaction with biological systems, particularly in enzyme inhibition and receptor binding. Researchers have utilized advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with target proteins. These findings have opened new avenues for its application in the development of novel therapeutic agents.
The synthesis of (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the dioxolane ring through cyclization reactions and the introduction of the benzoyloxy group via esterification. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess (ee) during the synthesis, ensuring the desired stereochemical purity of the final product.
One of the most promising applications of this compound lies in its potential as a building block for complex molecules in medicinal chemistry. Its ability to undergo various functional group transformations makes it versatile for constructing bioactive compounds. For instance, recent research has demonstrated its utility in the synthesis of peptide mimetics and small-molecule inhibitors targeting kinases and proteases.
In addition to its pharmacological applications, this compound has shown potential in materials science. Its rigid dioxolane framework and aromatic substituents make it an attractive candidate for designing supramolecular assemblies and functional polymers. Studies have explored its self-assembling properties under different solvent conditions, revealing intriguing nanostructures that could be exploited for drug delivery systems or sensors.
The environmental impact of (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity profiles to ensure its safe use in industrial and biomedical applications. These studies have provided valuable insights into optimizing its production processes and minimizing ecological risks.
In conclusion, (2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid (CAS No. 145354-81-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and beyond.
145354-81-0 ((2S,4S)-2-(Benzoyloxy)methyl-1,3-dioxolane-4-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)